![molecular formula C10H18N2O5S B1335199 1-(Morpholin-4-ylsulfonyl)piperidine-4-carboxylic acid CAS No. 897766-44-8](/img/structure/B1335199.png)
1-(Morpholin-4-ylsulfonyl)piperidine-4-carboxylic acid
Overview
Description
“1-(Morpholin-4-ylsulfonyl)piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C10H18N2O5S . It has a molecular weight of 278.33 g/mol . This compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H18N2O5S/c13-10(14)9-1-3-11(4-2-9)18(15,16)12-5-7-17-8-6-12/h9H,1-8H2,(H,13,14) . Its canonical SMILES representation is C1CN(CCC1C(=O)O)S(=O)(=O)N2CCOCC2 .Physical And Chemical Properties Analysis
This compound has a topological polar surface area of 95.5 Ų . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 7 . The compound has a rotatable bond count of 3 . Its exact mass and monoisotopic mass are both 278.09364285 g/mol .Scientific Research Applications
Drug Discovery
Piperidine derivatives, including compounds like 1-(Morpholin-4-ylsulfonyl)piperidine-4-carboxylic acid, have been studied for their potential in drug discovery. They are explored for various therapeutic effects due to their structural activity relationship, which can influence cytotoxicity .
Proteomics Research
This compound is available for purchase as a product for proteomics research, indicating its use in studying proteins and their functions .
Chemical Synthesis
Piperidine compounds are used as reactants in the synthesis of various chemical agents, including antibiotic derivatives, receptor agonists, and inhibitors for disease therapy .
properties
IUPAC Name |
1-morpholin-4-ylsulfonylpiperidine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O5S/c13-10(14)9-1-3-11(4-2-9)18(15,16)12-5-7-17-8-6-12/h9H,1-8H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGXOWZOKHYBFFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)S(=O)(=O)N2CCOCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30390527 | |
Record name | 1-(morpholin-4-ylsulfonyl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Morpholin-4-ylsulfonyl)piperidine-4-carboxylic acid | |
CAS RN |
897766-44-8 | |
Record name | 1-(morpholin-4-ylsulfonyl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30390527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.